Cas no 1448028-62-3 (N-(2,4-dimethoxyphenyl)-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide)

• Product Name: N-(2,4-dimethoxyphenyl)-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide
• CAS No: 1448028-62-3
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 6388380
• PubChem ID: 71803895
• Update Time: 2025-05-19

N-(2,4-dimethoxyphenyl)-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide
• N'-(2,4-dimethoxyphenyl)-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]oxamide
• N1-(2,4-dimethoxyphenyl)-N2-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)oxalamide
• F6414-2436
• N-(2,4-DIMETHOXYPHENYL)-N'-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}ETHANEDIAMIDE
• AKOS024555934
• 1448028-62-3

• Inchi： 1S/C19H22N2O5S/c1-25-13-6-9-15(17(10-13)26-2)21-19(24)18(23)20-11-16(22)12-4-7-14(27-3)8-5-12/h4-10,16,22H,11H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key： XTUWPEIJXMFIED-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=CC=C(SC)C=C1)(=O)C(NC1=CC=C(OC)C=C1OC)=O

Computed Properties

• Exact Mass: 390.12494298g/mol
• Monoisotopic Mass: 390.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-dimethoxyphenyl)-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide (CAS No. 1448028-62-3)

The compound N-(2,4-dimethoxyphenyl)-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide, identified by its CAS No. 1448028-62-3, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of diamides, characterized by the presence of two amide functional groups. Its molecular structure incorporates a 2,4-dimethoxyphenyl moiety and a 2-hydroxy-2-4-(methylsulfanyl)phenylethyl group, which contribute to its distinct chemical and physical properties. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science.

In recent years, the demand for specialized diamides has surged, driven by their versatility in drug discovery and development. The N-(2,4-dimethoxyphenyl) segment of this compound is particularly noteworthy, as methoxy-substituted phenyl rings are often associated with enhanced bioavailability and metabolic stability in medicinal chemistry. Meanwhile, the methylsulfanyl group introduces a sulfur-containing functionality, which can play a critical role in modulating the compound's reactivity and binding affinity. These features make CAS No. 1448028-62-3 a subject of interest for researchers exploring novel therapeutic agents or bioactive molecules.

From a synthetic perspective, the preparation of N-(2,4-dimethoxyphenyl)-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide involves multi-step organic reactions, including amide bond formation and functional group transformations. The compound's hydroxyethyl moiety adds a layer of complexity, requiring precise control over reaction conditions to achieve high yields and purity. This has led to discussions in scientific forums about optimizing synthetic protocols for such structurally intricate molecules, a topic frequently searched by chemists and process engineers.

The potential applications of this compound extend beyond pharmaceuticals. In agrochemical research, diamide derivatives have gained attention for their role in developing next-generation pesticides with improved selectivity and environmental safety. The methylsulfanyl group, in particular, has been linked to pesticidal activity, making CAS No. 1448028-62-3 a candidate for further investigation in this field. Additionally, the compound's unique structure could inspire innovations in material science, such as the design of advanced polymers or coatings with tailored properties.

As the scientific community continues to explore the capabilities of N-(2,4-dimethoxyphenyl)-N'-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}ethanediamide, questions about its mechanism of action, toxicity profile, and scalable synthesis remain at the forefront. These topics are frequently queried in academic and industrial research databases, reflecting the compound's growing relevance. Furthermore, with the rise of AI-driven drug discovery and computational chemistry, tools like molecular docking and QSAR modeling could unlock new insights into this molecule's potential.

In conclusion, CAS No. 1448028-62-3 represents a fascinating example of modern chemical innovation. Its combination of methoxy, hydroxy, and methylsulfanyl functionalities offers a rich platform for interdisciplinary research. Whether in pharmaceuticals, agrochemicals, or advanced materials, this compound exemplifies the convergence of structural complexity and practical utility—a theme increasingly central to 21st-century chemistry.